Cas no 1260829-53-5 (2-Methyl-5-(trifluoromethyl)isonicotinonitrile)

2-Methyl-5-(trifluoromethyl)isonicotinonitrile is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical research. Its trifluoromethyl group enhances metabolic stability and lipophilicity, making it valuable for designing bioactive compounds. The nitrile functionality offers versatility for further derivatization, enabling the synthesis of heterocyclic scaffolds. This compound is particularly useful in medicinal chemistry for developing kinase inhibitors and other therapeutic agents due to its electron-withdrawing properties and structural rigidity. High purity grades ensure consistent performance in synthetic applications. Its stability under various reaction conditions makes it a reliable intermediate for advanced chemical synthesis.

2-Methyl-5-(trifluoromethyl)isonicotinonitrile structure

1260829-53-5 structure

Product Name:2-Methyl-5-(trifluoromethyl)isonicotinonitrile

CAS No:1260829-53-5

MF:C₈H₅F₃N₂

MW:186.133911848068

CID:4802597

Update Time:2025-05-27

2-Methyl-5-(trifluoromethyl)isonicotinonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Methyl-5-(trifluoromethyl)isonicotinonitrile
- Inchi： 1S/C8H5F3N2/c1-5-2-6(3-12)7(4-13-5)8(9,10)11/h2,4H,1H3
- InChI Key： VFGZVFMDMVVTEN-UHFFFAOYSA-N
- SMILES： FC(C1=CN=C(C)C=C1C#N)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 227
XLogP3: 1.9
Topological Polar Surface Area: 36.7

2-Methyl-5-(trifluoromethyl)isonicotinonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029007967-250mg	2-Methyl-5-(trifluoromethyl)isonicotinonitrile	1260829-53-5	95%	250mg	$940.80	2023-09-03
Alichem	A029007967-500mg	2-Methyl-5-(trifluoromethyl)isonicotinonitrile	1260829-53-5	95%	500mg	$1786.10	2023-09-03
Alichem	A029007967-1g	2-Methyl-5-(trifluoromethyl)isonicotinonitrile	1260829-53-5	95%	1g	$2779.20	2023-09-03